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Compound of Interest

Compound Name: Pravadoline

Cat. No.: B1678086

For Immediate Release

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of pravadoline, a cannabimimetic analgesic and Cox-1 and Cox-2 inhibitor used in research
settings.[1][2] Adherence to these procedures is critical for ensuring laboratory safety,
protecting the environment, and maintaining regulatory compliance. This guidance is intended
for researchers, scientists, and drug development professionals who handle pravadoline in a
laboratory environment.

Pre-Disposal Safety and Handling

Before initiating any disposal procedures, it is imperative to consult the material's Safety Data
Sheet (SDS). If an SDS is not readily available, request one from the supplier. Always handle
pravadoline while wearing appropriate personal protective equipment (PPE), including
chemical-resistant gloves, a lab coat or gown, and safety glasses or goggles.[3]

Key Safety Precautions:

Avoid creating dust when handling the solid form of pravadoline.[4]

Prevent contact with skin, eyes, and clothing.[4]

Ensure adequate ventilation in the work area.[3]

Do not eat, drink, or smoke in areas where pravadoline is handled or stored.[4]
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Pravadoline: Chemical and Physical Properties

A summary of key quantitative data for pravadoline is provided below for easy reference. This
information is crucial for understanding the compound's characteristics and for accurate waste
documentation.

Property Value

CAS Number 92623-83-1[1][2][5]
Molecular Formula C23H26N203[1][2][5]
Molecular Weight 378.5 g/mol [1][2][5]
Purity 298%[1]
Appearance Solid (powder)[4]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of pravadoline and its associated
waste is through a licensed hazardous waste disposal facility. Under no circumstances should
pravadoline or its containers be disposed of via standard trash or down the drain.[6]

Step 1: Waste Segregation Isolate all waste materials that have come into contact with
pravadoline. This includes:

e Unused or expired pure compound.

e Solutions containing pravadoline.

o Contaminated laboratory consumables (e.g., pipette tips, vials, chromatography columns).
o Contaminated PPE (e.g., gloves, disposable lab coats).

o Spill cleanup materials.

Step 2: Containerization

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.scbt.com/p/pravadoline-92623-83-1
https://www.caymanchem.com/product/10006973/pravadoline
https://pubchem.ncbi.nlm.nih.gov/compound/Pravadoline
https://www.scbt.com/p/pravadoline-92623-83-1
https://www.caymanchem.com/product/10006973/pravadoline
https://pubchem.ncbi.nlm.nih.gov/compound/Pravadoline
https://www.scbt.com/p/pravadoline-92623-83-1
https://www.caymanchem.com/product/10006973/pravadoline
https://pubchem.ncbi.nlm.nih.gov/compound/Pravadoline
https://www.scbt.com/p/pravadoline-92623-83-1
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/Eluxadoline-EN-AGHS-201810026546.pdf
https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Research_Proper_Disposal_Procedures_for_Spiradoline.pdf
https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.benchchem.com/product/b1678086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Solid Waste: Collect all solid waste, including contaminated consumables and PPE, in a
dedicated, leak-proof container clearly designated for hazardous waste.[6] For items like
gloves and bench paper, it is advisable to double-bag them in labeled hazardous waste
bags.[6]

e Liquid Waste: Use a chemically compatible, sealable container for all liquid waste containing
pravadoline.[6]

o Empty Containers: Any container that held pure pravadoline must be treated as hazardous
waste. The initial rinses of the container should be collected as hazardous waste.[6]

Step 3: Labeling Properly label all waste containers. The label must be securely affixed and
include the following information:

e The words "Hazardous Waste."[6]

e The full chemical name: "Pravadoline."[6]

e CAS Number: 92623-83-1.

e An accurate description of the contents (e.g., "Pravadoline in methanol,"” "Contaminated
labware with pravadoline residue”).

e Associated hazards (consult the SDS).

o Accumulation start date.

Step 4: Storage of Waste Store sealed hazardous waste containers in a designated, secure,
and well-ventilated area.[6] The storage location should be away from incompatible materials,
such as strong oxidizing agents and strong acids.[3]

Step 5: Arranging for Disposal

o Contact your Institution's EHS Office: The preferred method for disposal is to contact your
institution's Environmental Health and Safety (EHS) department. They will provide guidance
and arrange for the collection and disposal by a licensed chemical waste contractor.[6]
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e Documentation: Maintain meticulous records of the disposed waste, including the quantity,
date of disposal, and the name of the disposal contractor.[6]

Emergency Procedures

In the event of a spill, take the following immediate actions:
o Evacuate non-essential personnel from the area.[3]

e Ensure the area is well-ventilated.

» Wearing appropriate PPE, cover the powder spill with a plastic sheet to minimize the spread
of dust.[4]

» Mechanically take up the spilled material and place it in a suitable, labeled container for
disposal.[4] Avoid actions that create dust.[4]

» Thoroughly clean the contaminated surface.[4]

o For large spills or if you are unsure how to proceed, contact your institution's EHS office or
an emergency response team.

For emergencies involving potential exposure, call CHEMTREC at 1-800-424-9300 (within USA
or Canada) or +1-703-741-5970 (outside USA and Canada).[4]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
pravadoline waste in a laboratory setting.
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Caption: Workflow for the safe disposal of pravadoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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